Cas no 62459-83-0 (9-Borabicyclo[3.3.1]nonane, 9-[(1,3-dimethyl-1-nonen-4-ynyl)oxy]-)

• Product name: 9-Borabicyclo[3.3.1]nonane, 9-[(1,3-dimethyl-1-nonen-4-ynyl)oxy]-
• CAS No: 62459-83-0
• MF: C₁₉H₃₁BO
• MW: 286.259845972061
• CID: 443977
• PubChem ID: 71386166

9-Borabicyclo[3.3.1]nonane, 9-[(1,3-dimethyl-1-nonen-4-ynyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 9-Borabicyclo[3.3.1]nonane, 9-[(1,3-dimethyl-1-nonen-4-ynyl)oxy]-
• 9-(4-methyldec-2-en-5-yn-2-yloxy)-9-borabicyclo[3.3.1]nonane
• 62459-83-0
• 9-[(4-Methyldec-2-en-5-yn-2-yl)oxy]-9-borabicyclo[3.3.1]nonane
• DTXSID20808363

• Inchi： InChI=1S/C19H31BO/c1-4-5-6-7-10-16(2)15-17(3)21-20-18-11-8-12-19(20)14-9-13-18/h15-16,18-19H,4-6,8-9,11-14H2,1-3H3
• InChI Key： LJWNYGKFAOFKFP-UHFFFAOYSA-N
• SMILES： B1(C2CCCC1CCC2)OC(=CC(C)C#CCCCC)C

Computed Properties

• Exact Mass: 285.25053
• Monoisotopic Mass: 286.2467958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23